N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H23N5O4/c1-3-27-12-4-9-19-16(24)15-17(25)23-11-10-22(18(23)21-20-15)13-5-7-14(26-2)8-6-13/h5-8H,3-4,9-12H2,1-2H3,(H,19,24)
• InChI Key: PNEGLFYJYZYALU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H23N5O4
• Molecular Weight: 373.4 g/mol
• CAS No.: 946230-13-3

Description

N-(3-ethoxypropyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C18H23N5O4 and its molecular weight is 373.413. The purity is usually 95%.
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Scientific Research Applications

Novel Heterocyclic Compound Synthesis

Researchers have developed innovative synthetic routes to create novel heterocyclic compounds leveraging the structural features of related chemical frameworks. These compounds have been explored for their potential as anti-inflammatory, analgesic, and COX-2 inhibitor agents, showing significant activity in various assays. The synthesis approaches often involve intricate reactions highlighting the compound's versatility in creating complex molecular architectures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiviral and Antimicrobial Activities

The compound has also been a key precursor in the synthesis of derivatives with potent antiviral activities against the influenza A virus, demonstrating the compound's potential in the development of new antiviral agents. Additionally, antimicrobial activities have been reported for some newly synthesized derivatives, indicating the compound's utility in addressing bacterial and fungal infections (Hebishy, Salama, & Elgemeie, 2020).

Antitumor Activity

Further studies have focused on the antitumor activities of related heterocycles, with some derivatives showing promise against pancreatic tumor cells. This research path underscores the potential of using this compound as a starting point for developing novel anticancer agents (Remers, Iyengar, Dorr, Wisner, & Bates, 2015).

Material Science Applications

In material science, derivatives of the compound have been utilized to synthesize new polyamides containing triazine rings, demonstrating enhanced thermal stability and solubility. Such materials are of significant interest for various applications, including high-performance polymers and coatings, due to their exceptional properties (Hajibeygi, Faghihi, Khodaei-Tehrani, & Mirzakhanian, 2014).